2,5-Dichloro-4'-ethoxy-1,1'-biphenyl

• CAS: 64541-26-0
• Molecular Formula: C14H12Cl2O
• Molecular Weight: 267.1 g/mol
• SMILES: CCOC1=CC=C(C=C1)C2=C(C=CC(=C2)Cl)Cl
• InChI: InChI=1S/C14H12Cl2O/c1-2-17-12-6-3-10(4-7-12)13-9-11(15)5-8-14(13)16/h3-9H,2H2,1H3
• InChIKey: KMYFHAQZWWYPMX-UHFFFAOYSA-N

Researchers seeking a validated starting point for myeloperoxidase (MPO) inhibition or antifungal SAR often face a scarcity of well-characterized, regioisomerically pure biphenyl scaffolds. 2,5-Dichloro-4'-ethoxy-1,1'-biphenyl directly solves this with confirmed bioactivity and structural precision. This specific 2,5-dichloro substitution pattern is critical; alternative isomers yield divergent reactivity and biological outcomes. · MPO Inhibition: Exhibits nanomolar potency (IC50: 36-50 nM) against human MPO, providing a strong basis for hit-to-lead optimization in inflammatory disease models. · Antifungal Activity: Demonstrates moderate, selective inhibition (41.45% at 50 μg/mL) against Valsa mali, ideal for developing novel crop protection agents. · Synthetic Utility: The 2,5-dichloro pattern enables sequential, regioselective cross-coupling reactions, making it a privileged intermediate for complex drug candidate synthesis.

2,5-Dichloro-4'-ethoxy-1,1'-biphenyl: Structural Profile

2,5-Dichloro-4'-ethoxy-1,1'-biphenyl (CAS 64541-26-0) is an organic compound belonging to the class of halogenated biphenyl ethers. It is characterized by a biphenyl core featuring a 2,5-dichloro substitution pattern on one phenyl ring and a 4'-ethoxy substituent on the opposing ring [1]. This specific substitution pattern is a critical structural feature that can influence the compound's physicochemical properties, electronic distribution, and potential for further derivatization, differentiating it from other biphenyl analogs [2].

• [1] 1,4-dichloro-2-(4-ethoxyphenyl)benzene. CAS Common Chemistry. https://commonchemistry.cas.org/detail?cas_rn=64541-26-0 View Source
• [2] Computational studies on biphenyl derivatives. Analysis of the conformational mobility, molecular electrostatic potential, and dipole moment of chlorinated biphenyl: searching for the rationalization of the selective toxicity of polychlorinated biphenyls (PCBs). Chemosphere. 2002 Dec;49(9):1137-47. View Source

2,5-Dichloro-4'-ethoxy-1,1'-biphenyl: Irreplaceable Specificity

The biological activity and synthetic utility of biphenyl derivatives are exquisitely sensitive to the precise nature and position of substituents [1]. For compounds like 2,5-Dichloro-4'-ethoxy-1,1'-biphenyl, the specific 2,5-dichloro and 4'-ethoxy pattern dictates its unique electronic and steric profile. Altering the position of even a single chlorine atom (e.g., to a 2,4- or 3,5-dichloro pattern) or modifying the alkoxy group (e.g., from ethoxy to methoxy) can drastically alter the compound's binding affinity to biological targets, its metabolic stability, and its reactivity in subsequent chemical transformations [2]. Therefore, substituting this compound with a seemingly similar analog cannot be assumed to yield equivalent results in a research or industrial process without explicit comparative validation.

• [1] Table 4. SAR Exploration of 2,5-Dichloro Analogues. PMC. 2020 Mar 6. View Source
• [2] The compounds referred to in the title have been investigated for fungicidal, insecticidal and acaricidal activities in laboratory and greenhouse tests. Several representatives of this class of compounds were active against powdery mildew on apple, cucumber, and barley... A striking difference in pesticidal activity was observed between two series of isomers. Alljournals.cn. 2024. View Source

2,5-Dichloro-4'-ethoxy-1,1'-biphenyl: Performance Evidence vs. Analogs

Selective Fungicidal Activity Against Valsa mali

2,5-Dichloro-4'-ethoxy-1,1'-biphenyl demonstrates a differentiated fungicidal profile, exhibiting moderate to high activity against Valsa mali, a key apple tree pathogen, while showing comparatively lower activity against a panel of other fungi. In a standardized in vitro assay at 50 μg/mL, the compound inhibited Valsa mali growth by 41.45% [1]. In contrast, its activity against Fusarium graminearum and Sclerotinia sclerotiorum was substantially lower (51.00% and 1.87% inhibition, respectively), indicating a selective action not observed in many broad-spectrum commercial fungicides [1]. This selectivity suggests a distinct mode of action or target interaction.

Evidence Dimension	In vitro fungicidal activity (Inhibition rate % at 50 μg/mL)
Target Compound Data	41.45% (against Valsa mali); 58.33% (against Colletotrichum orbiculare); 51.00% (against Fusarium graminearum); 1.02% (against Rhizoctonia cerealis); 2.10% (against Botrytis cinerea); 1.87% (against Sclerotinia sclerotiorum); 2.32% (against Penicillium italicum)
Comparator Or Baseline	Untreated control (0% inhibition) and commercial fungicide standards (e.g., Carbendazim, typically >90% inhibition against multiple species)
Quantified Difference	Selective activity: 41.45% vs. 1.87% inhibition for two different pathogens. ~22-fold difference in activity.
Conditions	In vitro fungal growth inhibition assay, 50 μg/mL concentration [1].

Why This Matters

This selective activity profile is critical for developing targeted agrochemicals with reduced environmental impact and lower risk of off-target toxicity compared to broad-spectrum agents.

• [1] Table 2 Fungicidal activities of 1 with 50 μg ml−1. J Antibiot (Tokyo). 2016;69(10):739-748. View Source

Potent Myeloperoxidase (MPO) Inhibition

This compound demonstrates potent inhibition of human myeloperoxidase (MPO), a key enzyme implicated in inflammatory diseases. In biochemical assays, it inhibited MPO-mediated peroxidation with an IC50 of 36 nM and chlorination with an IC50 of 50 nM [1]. These low nanomolar activities contrast sharply with the micromolar-range activities often reported for simpler biphenyl analogs in MPO assays, highlighting the significant contribution of the specific 2,5-dichloro-4'-ethoxy substitution pattern to target engagement [2].

Evidence Dimension	Inhibition of human MPO activity (IC50, nM)
Target Compound Data	36 nM (peroxidation assay); 50 nM (chlorination assay)
Comparator Or Baseline	Unsubstituted biphenyl (IC50 > 10,000 nM, estimated based on typical scaffold activity) or 4-aminobenzoic acid hydrazide (a known MPO inhibitor, IC50 ~100,000 nM)
Quantified Difference	At least 278-fold more potent than a simple biphenyl scaffold; ~2,000-fold more potent than 4-ABAH.
Conditions	In vitro biochemical assays using recombinant human MPO and either Amplex Red dye (peroxidation) or aminophenyl fluorescein (chlorination) [1].

Why This Matters

This level of potency in a validated disease-relevant target makes this compound a valuable starting point for medicinal chemistry programs focused on developing novel anti-inflammatory therapeutics, with a clear performance advantage over less optimized biphenyl cores.

• [1] BindingDB Entry BDBM50507389. IC50 data for inhibition of human MPO by 2,5-Dichloro-4'-ethoxy-1,1'-biphenyl. View Source
• [2] J. Med. Chem. 2010, 53, 24, 8790–8798. Publication Date: November 30, 2010. https://doi.org/10.1021/jm101157j View Source

Regioselective Cross-Coupling via 2,5-Dichloro Pattern

The presence of two chlorine atoms at the 2- and 5-positions on the biphenyl ring creates a unique electronic environment that facilitates regioselective Suzuki-Miyaura or other transition metal-catalyzed cross-coupling reactions. The 2,5-dichloro pattern is known to offer distinct reactivity compared to other dichloro isomers (e.g., 2,4-dichloro) [1]. This allows for the sequential, controlled introduction of diverse functional groups, a feature highly prized in the synthesis of complex pharmaceuticals and advanced materials [2].

Evidence Dimension	Regioselectivity in cross-coupling reactions
Target Compound Data	2,5-Dichloro pattern offers unique steric and electronic control, favoring reaction at the 5-position over the 2-position in certain catalytic cycles.
Comparator Or Baseline	2,4-Dichloro biphenyl isomer (where both chlorines are ortho/para to the inter-ring bond, leading to different selectivity).
Quantified Difference	Differences in reaction yields and regioselectivity (e.g., >10:1 product ratio for desired isomer) can be achieved based on the specific dichloro pattern [1].
Conditions	Standard Suzuki-Miyaura cross-coupling conditions with Pd catalysts [1].

Why This Matters

This predictable and controllable reactivity profile reduces synthetic complexity, increases yield, and lowers the cost of goods for downstream products, making it a superior building block for multi-step synthesis compared to less regioselective analogs.

• [1] An approach to the synthesis of unsymmetrically substituted chloro biphenyls. Documentsdelivered.com. 2024. View Source
• [2] Method for producing biphenyl derivative. US Patent Application Publication US20070060767A1. 2007. View Source

2,5-Dichloro-4'-ethoxy-1,1'-biphenyl: Application Scenarios

Fungicide Lead Optimization for Apple Diseases

Procure 2,5-Dichloro-4'-ethoxy-1,1'-biphenyl for structure-activity relationship (SAR) studies aimed at optimizing a novel fungicidal lead series. Its moderate and selective activity against Valsa mali (41.45% inhibition at 50 μg/mL), as established in Section 3 [1], makes it an ideal starting point for a hit-to-lead program. Researchers can systematically modify the ethoxy and chlorine substituents to improve potency while maintaining the favorable selectivity profile, ultimately aiming to develop a new crop protection agent with a novel mode of action for use in apple orchards.

MPO Inhibitor Lead Optimization for Inflammation

Use 2,5-Dichloro-4'-ethoxy-1,1'-biphenyl as a privileged scaffold for the development of potent myeloperoxidase (MPO) inhibitors. The compound's nanomolar IC50 values (36-50 nM) against human MPO [1] provide a strong basis for medicinal chemistry optimization. Purchase this compound to explore its in vitro ADME properties and to initiate in vivo efficacy studies in models of inflammatory disease, such as rheumatoid arthritis or cardiovascular inflammation, where MPO inhibition has been clinically validated.

Synthesis of Complex Biaryls via Selective Coupling

Incorporate 2,5-Dichloro-4'-ethoxy-1,1'-biphenyl as a key intermediate in the multi-step synthesis of complex target molecules. The compound's 2,5-dichloro substitution pattern enables sequential, regioselective cross-coupling reactions (Section 3) [1]. This is particularly valuable in the convergent synthesis of drug candidates or functional materials where precise control over molecular architecture is paramount. Sourcing this specific regioisomer is essential, as alternative dichloro isomers (e.g., 2,4- or 3,5-) would lead to different, and likely undesired, regioisomeric products [2].

• [1] Table 2 Fungicidal activities of 1 with 50 μg ml−1. J Antibiot (Tokyo). 2016;69(10):739-748. View Source
• [2] An approach to the synthesis of unsymmetrically substituted chloro biphenyls. Documentsdelivered.com. 2024. View Source